Cas no 1240568-95-9 (4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole)

• Product Name: 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole
• CAS No: 1240568-95-9
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD16810699
• CID: 4690228
• Update Time: 2025-05-19

4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole
• [O-][N+](=O)C1=CN(CCCOC2=CC=CC=C2)N=C1

• MDL： MFCD16810699
• Inchi： 1S/C12H13N3O3/c16-15(17)11-9-13-14(10-11)7-4-8-18-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8H2
• InChI Key： PKWQNZJNOCTYLV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Topological Polar Surface Area: 72.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole

Recent Advances in the Study of 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole (CAS: 1240568-95-9)

The compound 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole (CAS: 1240568-95-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro and phenoxypropyl substituents, exhibits unique chemical properties that make it a promising candidate for various biomedical applications. Recent studies have focused on its synthesis, structural characterization, and potential therapeutic uses, particularly in the context of enzyme inhibition and antimicrobial activity.

One of the key areas of research involves the synthesis and optimization of 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a multi-step reaction sequence, starting from commercially available precursors, and utilized green chemistry principles to minimize waste generation. The optimized synthesis not only enhances the scalability of the compound but also ensures its suitability for further pharmacological evaluations.

In terms of biological activity, recent investigations have highlighted the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole exhibits selective inhibition against certain kinases involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and the target enzymes. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents.

Another promising avenue of research explores the antimicrobial properties of 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole. A recent publication in Antimicrobial Agents and Chemotherapy reported that the compound displays moderate activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. While further optimization is needed to enhance potency, these results underscore the compound's potential as a scaffold for designing new antibiotics.

Beyond its direct biological applications, 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole has also been investigated for its role in drug delivery systems. A 2023 study in the International Journal of Pharmaceutics explored the use of the compound as a linker in prodrug formulations. The researchers demonstrated that the nitro group could be selectively reduced in vivo, enabling controlled release of the active drug moiety. This approach holds promise for improving the pharmacokinetic profiles of certain therapeutics, particularly those with poor bioavailability.

In conclusion, the latest research on 4-Nitro-1-(3-phenoxypropyl)-1H-pyrazole (CAS: 1240568-95-9) highlights its multifaceted potential in chemical biology and pharmaceutical development. From its optimized synthesis to its diverse biological activities, the compound represents a valuable tool for drug discovery and therapeutic innovation. Future studies are expected to further explore its mechanisms of action and expand its applications in precision medicine and targeted therapies.